Cas no 90312-15-5 (3-Thiophenecarboxylic acid, 4-chloro-2-(formylamino)-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 4-chloro-2-(formylamino)-, ethyl ester
• CAS No: 90312-15-5
• MF: C₈H₈ClNO₃S
• MW: 233.672019958496
• CID: 789515
• PubChem ID: 71429267
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 4-chloro-2-(formylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-chloro-2-(formylamino)-, ethyl ester
• ethyl 4-chloro-2-formamidothiophene-3-carboxylate
• DTXSID30847960
• 90312-15-5

• Inchi： 1S/C8H8ClNO3S/c1-2-13-8(12)6-5(9)3-14-7(6)10-4-11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： IPZPLGVTSDSQQN-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1C(=O)OCC)NC=O

Computed Properties

• Exact Mass: 232.9913420g/mol
• Monoisotopic Mass: 232.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6Ų